Cas no 17135-46-5 (5-Chloro-1-(4-fluorophenyl)-1-pentanone)

• Product Name: 5-Chloro-1-(4-fluorophenyl)-1-pentanone
• CAS No: 17135-46-5
• MF: C₁₁H₁₂ClFO
• MW: 214.663785934448
• CID: 889908
• PubChem ID: 12649794
• Update Time: 2024-11-01

5-Chloro-1-(4-fluorophenyl)-1-pentanone Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-(4-FLUOROPHENYL)-1-OXOPENTANE
• 5-chloro-1-(4-fluorophenyl)pentan-1-one
• 5-Chlor-4'-fluorpentiophenon
• 5-chloro-4'-fluorovalerophenone
• p-fluorophenyl 4-chlorobutyl ketone
• 1-(4-fluorophenyl)-5-chloro-1-oxopentane
• SCHEMBL5663807
• 17135-46-5
• K39P4N9BVR
• DTXSID40505680
• G73663
• MFCD01319941
• UGAKAFQJJSSKJM-UHFFFAOYSA-N
• 4-(p-Fluorobenzoyl)-1-chlorobutane
• CS-0360757
• MS-20980
• 5-chloro-1-(4-fluorophenyl)-1-pentanone
• AKOS016019634
• DB-196384
• 5-Chloro-1-(4-fluorophenyl)-1-pentanone

• MDL： MFCD01319941
• Inchi： 1S/C11H12ClFO/c12-8-2-1-3-11(14)9-4-6-10(13)7-5-9/h4-7H,1-3,8H2
• InChI Key： UGAKAFQJJSSKJM-UHFFFAOYSA-N
• SMILES： ClCCCCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 214.05600
• Monoisotopic Mass: 214.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.41750